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Compound of Interest

Compound Name: 3-Methylbenzamide

Cat. No.: B1583426 Get Quote

A Comprehensive Comparison of 3-Methylbenzamide and N,N-diethyl-3-methylbenzamide
(DEET) for Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed comparison of the physicochemical, biological, and toxicological

properties of 3-Methylbenzamide and its well-known derivative, N,N-diethyl-3-
methylbenzamide (DEET). While DEET is a widely studied and utilized insect repellent, data

on the specific biological and toxicological profile of 3-Methylbenzamide, particularly

concerning its insect repellent activity, is less comprehensive. This document aims to

summarize the available data to facilitate further research and development in this area.

Physicochemical Properties
A comparison of the key physicochemical properties of 3-Methylbenzamide and DEET is

presented in Table 1. These properties are fundamental to understanding the behavior of these

compounds in various applications, including formulation and dermal absorption.

Table 1: Comparison of Physicochemical Properties
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Property 3-Methylbenzamide
N,N-diethyl-3-
methylbenzamide (DEET)

Synonyms m-Toluamide N,N-Diethyl-m-toluamide

CAS Number 618-47-3 134-62-3

Molecular Formula C₈H₉NO C₁₂H₁₇NO

Molecular Weight 135.16 g/mol 191.27 g/mol [1]

Appearance Solid
Colorless to slightly yellow

liquid[1]

Odor - Faint, characteristic[1]

Melting Point 93-96 °C -45 °C[1]

Boiling Point 248.86 °C (rough estimate)
290-310 °C, 111 °C at 1

mmHg

Density 1.1031 g/cm³ (rough estimate) 0.998 g/mL at 20 °C

Solubility in Water Slightly soluble Insoluble

Solubility in Organic Solvents
Soluble in chloroform, DMSO,

methanol

Miscible with ethanol, ether,

and most organic solvents

Biological Properties and Efficacy
N,N-diethyl-3-methylbenzamide (DEET)

DEET is the gold standard for insect repellents, effective against a wide range of arthropods

including mosquitoes, ticks, fleas, and flies.[1][2] Its efficacy is concentration-dependent, with

higher concentrations generally providing longer-lasting protection.[3] For example, a 23.8%

DEET formulation can offer a mean complete protection time of over 300 minutes.[3][4]

The mechanism of action of DEET is complex and multifaceted. It is understood to act on the

insect's olfactory system in several ways:

Receptor Inhibition: DEET can inhibit the function of olfactory receptors (ORs) that detect

attractant host odors like 1-octen-3-ol and lactic acid.[5]
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Receptor Activation: It can also directly activate specific gustatory and olfactory receptors,

leading to a repellent response.

Odor Masking: DEET may also work by masking the chemical cues from a host, making it

harder for insects to locate them.

3-Methylbenzamide

There is limited publicly available data specifically evaluating the insect repellent efficacy of 3-
Methylbenzamide. While benzamide derivatives, in general, are known to possess a range of

biological activities, including insecticidal properties, the specific repellent action of 3-
Methylbenzamide against common vectors has not been well-documented in the reviewed

literature. Further research is required to determine its potential as an insect repellent and to

elucidate its mechanism of action.

Toxicological Profile
A summary of the available toxicological data for both compounds is presented in Table 2.

Table 2: Comparison of Toxicological Properties
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Property 3-Methylbenzamide
N,N-diethyl-3-
methylbenzamide (DEET)

Acute Oral LD₅₀ (Rat) No data available 1892 - 2000 mg/kg[6]

Acute Dermal LD₅₀ (Rabbit) No data available 3180 mg/kg[6]

Skin Irritation Causes skin irritation[7] Causes skin irritation[6]

Eye Irritation Causes serious eye irritation[7] Causes serious eye irritation[6]

Mutagenicity (Ames Test) No data available Not considered mutagenic

Carcinogenicity No data available
Not listed as a carcinogen by

IARC, NTP, or OSHA

Environmental Toxicity No data available

Harmful to aquatic organisms,

may cause long-term adverse

effects in the aquatic

environment[6][8]

N,N-diethyl-3-methylbenzamide (DEET)

DEET has been extensively studied and is considered safe for topical use when applied

according to the manufacturer's instructions.[2] It has low acute toxicity.[9] However, it can

cause skin and eye irritation.[6] In rare cases, extensive dermal absorption has been

associated with more severe side effects.[2] Environmentally, DEET is classified as harmful to

aquatic life with the potential for long-lasting effects.[6][8]

3-Methylbenzamide

The toxicological profile of 3-Methylbenzamide is not as well-defined as that of DEET.

According to available safety data, it is known to cause skin and serious eye irritation.[7] There

is a lack of publicly available data on its acute oral and dermal toxicity (LD₅₀ values), as well as

its potential for mutagenicity and carcinogenicity.

Experimental Protocols
Synthesis of 3-Methylbenzamide and DEET
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Both compounds can be synthesized from m-toluic acid. The general synthetic pathway

involves the conversion of the carboxylic acid to an acyl chloride, followed by amination.

Synthesis of 3-Methylbenzamide: m-Toluoyl chloride is reacted with ammonia.

Synthesis of DEET: m-Toluoyl chloride is reacted with diethylamine.[10]

A common laboratory procedure for the synthesis of DEET involves the following steps:

Acyl Chloride Formation: m-Toluic acid is reacted with a chlorinating agent, such as thionyl

chloride or oxalyl chloride, to form m-toluoyl chloride.[10]

Amination: The resulting m-toluoyl chloride is then reacted with diethylamine in the presence

of a base (like sodium hydroxide) to yield N,N-diethyl-3-methylbenzamide.[10]

Purification: The crude product is then purified, typically through extraction and distillation or

chromatography.
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3-Methylbenzamide Synthesis

DEET Synthesis

m-Toluic Acid m-Toluoyl Chloride
SOCl₂

3-Methylbenzamide
NH₃

m-Toluic Acid m-Toluoyl Chloride
SOCl₂

N,N-diethyl-3-methylbenzamide (DEET)
HN(C₂H₅)₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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